(2S,5S)-5-[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methyl]-6-(benzylamino)-N-[2-(4-methoxyphenyl)ethyl]-2-[[3-methyl-3-(2,4,5-trimethyl-3,6-dioxocyclohexa-1,4-dien-1-yl)butanoyl]amino]hexanamide

• Molecular Formula: C46H58N8O8
• Molecular Weight: 851.0 g/mol
• IUPAC Name: (2S,5S)-5-[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methyl]-6-(benzylamino)-N-[2-(4-methoxyphenyl)ethyl]-2-[[3-methyl-3-(2,4,5-trimethyl-3,6-dioxocyclohexa-1,4-dien-1-yl)butanoyl]amino]hexanamide
• InChI: InChI=1S/C46H58N8O8/c1-26-27(2)39(57)36(28(3)38(26)56)46(4,5)21-35(55)53-33(44(60)49-19-18-29-12-15-32(61-6)16-13-29)17-14-31(23-48-22-30-10-8-7-9-11-30)20-34-40(58)41(59)45(62-34)54-25-52-37-42(47)50-24-51-43(37)54/h7-13,15-16,24-25,31,33-34,40-41,45,48,58-59H,14,17-23H2,1-6H3,(H,49,60)(H,53,55)(H2,47,50,51)/t31-,33-,34+,40+,41+,45+/m0/s1
• InChI Key: HZHUKQLWLNDVDZ-IBDVCRJISA-N
• Isomeric SMILES: CC1=C(C(=O)C(=C(C1=O)C)C(C)(C)CC(=O)N[C@@H](CC[C@@H](C[C@@H]2[C@H]([C@H]([C@@H](O2)N3C=NC4=C(N=CN=C43)N)O)O)CNCC5=CC=CC=C5)C(=O)NCCC6=CC=C(C=C6)OC)C
• Canonical SMILES: CC1=C(C(=O)C(=C(C1=O)C)C(C)(C)CC(=O)NC(CCC(CC2C(C(C(O2)N3C=NC4=C(N=CN=C43)N)O)O)CNCC5=CC=CC=C5)C(=O)NCCC6=CC=C(C=C6)OC)C

Description

It is characterized by its stability and phytotoxic properties, making it a subject of interest in various scientific fields . Diketonitrile is more water-soluble than its parent compound, isoxaflutole, which raises concerns about its transport to surface or groundwater .

Preparation Methods

Diketonitrile is typically synthesized through the hydrolysis of isoxaflutole. Isoxaflutole undergoes a spontaneous rearrangement in the presence of water, leading to the formation of diketonitrile via the opening of the isoxazole ring . This process can be influenced by factors such as pH and temperature. Industrial production methods often involve the use of acetonitrile as a solvent to prepare stock solutions of isoxaflutole, which are then hydrolyzed to produce diketonitrile .

Chemical Reactions Analysis

Diketonitrile undergoes various chemical reactions, including oxidation and nucleophilic substitution. One notable reaction is its rapid reaction with hypochlorite in water, leading to the formation of benzoic acid as a major product . The reaction stoichiometry shows a molar ratio of hypochlorite to diketonitrile of 2. Additionally, chlorinated intermediates such as chlorinated benzoyl and chlorinated ketone are formed during this reaction . Common reagents used in these reactions include hypochlorite and other oxidizing agents.

Scientific Research Applications

Diketonitrile has several scientific research applications across various fields:

Chemistry: It is used to study the degradation pathways of herbicides and the environmental impact of their degradation products.

Biology: Diketonitrile’s phytotoxic properties make it a valuable compound for studying plant physiology and herbicide resistance.

Medicine: Research into diketonitrile’s effects on human health and its potential as a therapeutic agent is ongoing.

Industry: Diketonitrile is used in the development of new herbicides and pesticides, as well as in environmental monitoring and water treatment processes.

Mechanism of Action

The mechanism of action of diketonitrile involves its inhibition of 4-hydroxyphenylpyruvate dioxygenase (HPPD), an enzyme crucial for the biosynthesis of plastoquinone and α-tocopherol . This inhibition leads to a decrease in these prenylquinones, resulting in the accumulation of phytoene and a subsequent decrease in carotenoids . The compound’s phytotoxic effects are due to this disruption in the biosynthesis of essential pigments in plants.

Comparison with Similar Compounds

Diketonitrile is often compared with other herbicide degradation products, such as benzoic acid and cyclopropanecarboxylic acid . Unlike these compounds, diketonitrile is more water-soluble and has a higher potential for transport to groundwater . Its unique mechanism of action, involving the inhibition of HPPD, sets it apart from other similar compounds that may act through different pathways .

References